Cas no 1340063-12-8 (1-{8-azaspiro4.5decan-8-yl}prop-2-en-1-one)

1-{8-Azaspiro[4.5]decan-8-yl}prop-2-en-1-one is a versatile spirocyclic acrylamide derivative with potential applications in medicinal chemistry and organic synthesis. Its unique structural framework, featuring an 8-azaspiro[4.5]decane core, provides a rigid scaffold that can enhance binding selectivity in drug design. The prop-2-en-1-one (acrylamide) moiety offers reactivity for Michael additions or polymerizations, making it useful for covalent inhibitor development or material science applications. The compound's spirocyclic nature contributes to improved metabolic stability and conformational control, which are advantageous in bioactive molecule optimization. Its synthesis and derivatization potential make it a valuable intermediate for researchers exploring novel pharmacophores or functional materials.

1-{8-azaspiro4.5decan-8-yl}prop-2-en-1-one structure

1340063-12-8 structure

Product Name:1-{8-azaspiro4.5decan-8-yl}prop-2-en-1-one

CAS No:1340063-12-8

MF:C₁₂H₁₉NO

MW:193.285363435745

MDL:MFCD18277523

CID:5607047

PubChem ID:63158877

Update Time:2025-10-29

1-{8-azaspiro4.5decan-8-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- 2-Propen-1-one, 1-(8-azaspiro[4.5]dec-8-yl)-
- AKOS012460428
- 1-{8-azaspiro[4.5]decan-8-yl}prop-2-en-1-one
- 1340063-12-8
- EN300-844292
- 1-(8-azaspiro[4.5]decan-8-yl)prop-2-en-1-one
- 1-{8-azaspiro4.5decan-8-yl}prop-2-en-1-one
- MDL： MFCD18277523
- Inchi： 1S/C12H19NO/c1-2-11(14)13-9-7-12(8-10-13)5-3-4-6-12/h2H,1,3-10H2
- InChI Key： MXWRYDKNYPYCKZ-UHFFFAOYSA-N
- SMILES： C(N1CCC2(CCCC2)CC1)(=O)C=C

Computed Properties

Exact Mass: 193.146664230g/mol
Monoisotopic Mass: 193.146664230g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 20.3Å²

Experimental Properties

Density: 1.02±0.1 g/cm3(Predicted)
Boiling Point: 348.1±9.0 °C(Predicted)
pka: -0.23±0.20(Predicted)

1-{8-azaspiro4.5decan-8-yl}prop-2-en-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-844292-0.05g	1-{8-azaspiro[4.5]decan-8-yl}prop-2-en-1-one	1340063-12-8	95%	0.05g	$647.0	2024-05-21
Enamine	EN300-844292-0.1g	1-{8-azaspiro[4.5]decan-8-yl}prop-2-en-1-one	1340063-12-8	95%	0.1g	$678.0	2024-05-21
Enamine	EN300-844292-0.25g	1-{8-azaspiro[4.5]decan-8-yl}prop-2-en-1-one	1340063-12-8	95%	0.25g	$708.0	2024-05-21
Enamine	EN300-844292-0.5g	1-{8-azaspiro[4.5]decan-8-yl}prop-2-en-1-one	1340063-12-8	95%	0.5g	$739.0	2024-05-21
Enamine	EN300-844292-1g	1-{8-azaspiro[4.5]decan-8-yl}prop-2-en-1-one	1340063-12-8		1g	$770.0	2023-09-02
Enamine	EN300-844292-2.5g	1-{8-azaspiro[4.5]decan-8-yl}prop-2-en-1-one	1340063-12-8	95%	2.5g	$1509.0	2024-05-21
Enamine	EN300-844292-5g	1-{8-azaspiro[4.5]decan-8-yl}prop-2-en-1-one	1340063-12-8		5g	$2235.0	2023-09-02
Enamine	EN300-844292-10g	1-{8-azaspiro[4.5]decan-8-yl}prop-2-en-1-one	1340063-12-8		10g	$3315.0	2023-09-02
Enamine	EN300-844292-1.0g	1-{8-azaspiro[4.5]decan-8-yl}prop-2-en-1-one	1340063-12-8	95%	1.0g	$770.0	2024-05-21
Enamine	EN300-844292-5.0g	1-{8-azaspiro[4.5]decan-8-yl}prop-2-en-1-one	1340063-12-8	95%	5.0g	$2235.0	2024-05-21